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Compound of Interest

Compound Name: Ethanol-13C2

Cat. No.: B3068663 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of isotopically labeled compounds like Ethanol-13C2 is paramount. This guide

provides immediate, procedural information for the operational use and disposal of Ethanol-
13C2, reinforcing a culture of safety and responsibility in the laboratory.

Ethanol-13C2 is a highly flammable liquid and vapor that can cause serious eye irritation.[1][2]

[3] Adherence to proper safety protocols is crucial to mitigate risks.

Hazard Identification and Safety Data
A summary of the key safety and physical properties of Ethanol-13C2 is provided in the table

below.
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Property Value Source

Signal Word Danger [1][2]

Hazard Statements

H225: Highly flammable liquid

and vapor.H319: Causes

serious eye irritation.

[1][2][3]

GHS Pictograms
Flame (GHS02), Exclamation

Mark (GHS07)
[2]

Flash Point 13 °C (55.4 °F) - closed cup [1][2]

Boiling Point 78 °C [1][2]

Density 0.839 g/mL at 25 °C [1][2]

Storage Temperature Room temperature [1][2]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural steps for the safe handling of Ethanol-13C2 in a laboratory

setting.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][5]

Ensure that an emergency eyewash station and safety shower are readily accessible.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[3][6][7] Use

explosion-proof electrical and lighting equipment.[3]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles or a face shield.[8][9]

Hand Protection: Wear nitrile or butyl rubber gloves.[4][10] Ethanol can defat the skin,

causing dryness and irritation.[10]
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Body Protection: A flame-retardant lab coat or coveralls should be worn.[9]

Respiratory Protection: If working outside of a fume hood or in case of insufficient ventilation,

use a suitable respirator.[4][8][11] For high concentrations, a self-contained breathing

apparatus (SCBA) may be necessary.[10]

3. Handling and Use:

Ground and bond containers when transferring the liquid to prevent static discharge.[3][6]

Use only non-sparking tools.[3][6]

Avoid contact with skin and eyes.[4][12] Do not breathe in vapors.[4]

Keep the container tightly closed when not in use.[3][4][12]

4. Spill Response:

Small Spills (<1 L): Absorb the spill with an inert, dry material and place it in a suitable

container for hazardous waste disposal.[4]

Large Spills (>1 L): Evacuate the area and contact your institution's Environmental Health &

Safety (EH&S) department immediately.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of Ethanol-13C2 and contaminated materials is critical to ensure

environmental protection and regulatory compliance.

1. Waste Collection:

Dispose of used Ethanol-13C2 as hazardous waste in a designated, properly labeled waste

container.[4][13]

Solid waste contaminated with Ethanol-13C2, such as paper towels or gloves, should also

be disposed of in a designated hazardous waste container.[13]
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Do not dispose of ethanol down the drain.[13][14] This is illegal and can harm the

environment.[13]

2. Waste Storage:

Store waste containers in a cool, well-ventilated area away from ignition sources.[14]

Ensure the waste container cap is tightly sealed.[13]

Do not store ethanol waste with incompatible materials, such as acids or oxidizing agents, to

prevent dangerous chemical reactions.[13][14]

3. Waste Disposal:

Arrange for the collection of the hazardous waste through your institution's EH&S

department.[4]

Used ethanol should be disposed of from the waste container within 90 days.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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